Cas no 68527-72-0 (2-tert-butylbenzonitrile)

• Product Name: 2-tert-butylbenzonitrile
• CAS No: 68527-72-0
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 1116018
• PubChem ID: 110468
• Update Time: 2025-04-20

2-tert-butylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-tert-butylbenzonitrile
• 2-(1,1-Dimethylethyl)benzonitrile
• 2-(1,1-dimethylethyl)-Benzonitrile
• benzonitrile, 2-(1,1-dimethylethyl)-
• o-tert-Butylbenzonitrile
• DTXSID6071615
• 68527-72-0
• CS-0377847
• 2-(tert-butyl)benzonitrile
• AKOS017515255
• SCHEMBL179312
• RIDOCOLYIBIAKM-UHFFFAOYSA-N

• Inchi： 1S/C11H13N/c1-11(2,3)10-7-5-4-6-9(10)8-12/h4-7H,1-3H3
• InChI Key： RIDOCOLYIBIAKM-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 159.10489
• Monoisotopic Mass: 159.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 0.95
• Boiling Point: 251.3°C at 760 mmHg
• Flash Point: 105.8°C
• Refractive Index: 1.512
• PSA: 23.79